Cas no 147927-61-5 (Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride)

• Product Name: Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride
• CAS No: 147927-61-5
• MF: C₅H₁₂Cl₂N₂
• MW: 171.068179130554
• MDL: MFCD27976569
• CID: 3164894
• PubChem ID: 74889841
• Update Time: 2025-06-13

Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride
• [1]Staffane-1,3-diamine dihydrochloride
• Bicyclo[1.1.1]pentane-1,3-diaMine hydrochloride(1:2)
• Bicyclo[1.1.1]pentane-1,3-diamine 2HCl
• Bicyclo[1.1.1]pentane-1,3-diamine, dihydrochloride
• SB20153
• OR312113
• AK172227
• Bicyclo[1.1.1]pentane-1,3-diamine diHCl
• Bicyclo[1.1.1]pentane-1,3-diamine, hydrochloride (1:2)
• bicyclo[1.1.1]pentane-1,3-diamine;dihydrochloride
• 147927-61-5
• XFA92761
• SY269673
• MFCD27976569
• CS-WAA0310
• GS-8004
• AKOS025290120
• DB-197864
• bicyclo[1.1.1]pentane-1,3-diaminedihydrochloride
• SCHEMBL20974161
• EN300-7382437

• MDL： MFCD27976569
• Inchi： 1S/C5H10N2.2ClH/c6-4-1-5(7,2-4)3-4;;/h1-3,6-7H2;2*1H
• InChI Key： LBZWAZRHOPVPHB-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC12CC(C1)(C2)N

Computed Properties

• Exact Mass: 170.0377538g/mol
• Monoisotopic Mass: 170.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride

Comprehensive Overview of Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride (CAS No. 147927-61-5)

Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride (CAS No. 147927-61-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique bicyclo[1.1.1]pentane scaffold makes it a valuable building block for drug discovery, particularly in the design of bioisosteres and constrained peptidomimetics. Researchers are increasingly exploring its applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the growing demand for innovative therapeutic modalities.

The compound's diamine functionality, coupled with its rigid bicyclic structure, offers exceptional spatial control for molecular design. This property is particularly relevant in the context of 3D fragment-based drug discovery, a hot topic in modern medicinal chemistry. Recent publications highlight its utility in overcoming challenges like cell permeability and metabolic stability - key concerns frequently searched by pharmaceutical researchers. The dihydrochloride salt form (CAS 147927-61-5) enhances solubility, addressing another common pain point in drug development workflows.

From a synthetic chemistry perspective, Bicyclo[1.1.1]pentane-1,3-diamine derivatives have become crucial for lead optimization strategies. Its incorporation into molecules can significantly alter physicochemical properties while maintaining biological activity - a phenomenon extensively discussed in recent ACS Medicinal Chemistry Letters articles. The compound's ability to serve as a spacer or linker in bioconjugation has also made it valuable for antibody-drug conjugates (ADCs) development, another trending area in oncology research.

The analytical characterization of 147927-61-5 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, with particular attention to its distinctive bridgehead protons signature. Quality control protocols emphasize monitoring the dihydrochloride stoichiometry, as this directly impacts batch-to-batch consistency - a critical factor for reproducibility in biological assays. These analytical aspects represent common search queries among quality assurance specialists in contract research organizations.

In material science applications, the compound's strain-release properties have enabled breakthroughs in polymer chemistry. Researchers are investigating its incorporation into high-performance polymers with enhanced thermal stability, responding to industry demands for lightweight, durable materials. The bicyclo[1.1.1]pentane core's unique geometry also shows promise for creating novel metal-organic frameworks (MOFs), a rapidly growing field in sustainable technology development.

Safety data sheets for Bicyclo[1.1.1]pentane-1,3-diamine dihydrochloride recommend standard laboratory precautions, with particular attention to its hygroscopic nature. Proper storage conditions (typically 2-8°C under inert atmosphere) are frequently searched parameters by laboratory managers. The compound's stability in various pH ranges and solvent systems is another common inquiry, especially among formulation scientists working on preclinical development.

The commercial availability of CAS 147927-61-5 has expanded significantly in recent years, with multiple suppliers offering custom scale-up synthesis services. This availability supports the compound's growing adoption in high-throughput screening libraries. Pricing trends and bulk purchase options are practical considerations often researched by procurement specialists in biotech startups and academic institutions.

Emerging applications in PET radiopharmaceuticals have further increased interest in this compound, particularly for developing novel diagnostic probes. The bicyclo[1.1.1]pentane scaffold's ability to modulate blood-brain barrier penetration makes it particularly valuable for CNS-targeted agents, addressing a major challenge in neurological drug development. These applications align perfectly with current trends in precision medicine and theranostics.

Patent analysis reveals a steady increase in filings incorporating Bicyclo[1.1.1]pentane-1,3-diamine derivatives, particularly in areas of kinase inhibitors and GPCR modulators. This intellectual property landscape is frequently examined by business development teams evaluating competitive landscapes. The compound's role in fragment-based drug design continues to inspire new synthetic methodologies, as evidenced by recent publications in Angewandte Chemie and Organic Letters.

Looking forward, CAS 147927-61-5 is poised to maintain its relevance as researchers uncover new applications for its unique structural features. The compound exemplifies how fundamental advances in strained hydrocarbon chemistry can translate into practical solutions for contemporary challenges in life sciences and materials engineering. Its continued evolution will likely parallel advancements in AI-assisted molecular design and automated synthesis platforms, two transformative technologies reshaping chemical research today.